Cas no 1115922-99-0 (tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate)

• Product name: tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate
• CAS No: 1115922-99-0
• MF: C₂₅H₃₃N₅O₄
• MW: 467.56062579155
• CID: 6375041
• PubChem ID: 49663944

tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate
• BQPRRJBSRBCVTD-UHFFFAOYSA-N
• tert-butyl 4-{[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]carbonyl}piperazine-1-carboxylate
• VU0623858-1
• 1115922-99-0
• tert-butyl 4-(1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl)piperazine-1-carboxylate
• AKOS005056603
• F3406-6300

• Inchi： 1S/C25H33N5O4/c1-25(2,3)34-24(32)30-15-13-29(14-16-30)23(31)19-9-11-28(12-10-19)21-17-22(27-18-26-21)33-20-7-5-4-6-8-20/h4-8,17-19H,9-16H2,1-3H3
• InChI Key： BQPRRJBSRBCVTD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(C2CCN(C3=CC(OC4=CC=CC=C4)=NC=N3)CC2)=O)CC1

Computed Properties

• Exact Mass: 467.25325455g/mol
• Monoisotopic Mass: 467.25325455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate (CAS No. 1115922-99-0)

tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate (CAS No. 1115922-99-0) is a highly specialized chemical compound widely utilized in pharmaceutical research and drug development. This compound belongs to the class of piperazine-carboxylate derivatives, which are known for their significant role in modulating biological targets. The unique structural features of this molecule, including the phenoxypyrimidine and piperidine moieties, make it a valuable intermediate in the synthesis of potential therapeutic agents.

In recent years, the demand for tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate has surged due to its applications in kinase inhibitor development and central nervous system (CNS) drug discovery. Researchers are particularly interested in its ability to interact with specific protein targets, which could lead to breakthroughs in treating neurological disorders and cancers. The compound's CAS No. 1115922-99-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

One of the key advantages of tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate is its versatility in synthetic routes. Its piperazine-1-carboxylate group allows for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability has made it a popular choice for high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its stability under various conditions ensures reliable performance in laboratory settings.

The compound's phenoxypyrimidine core is another critical feature, as it mimics natural ligands in biological systems. This structural similarity enhances its binding affinity to target proteins, making it a promising candidate for drug repurposing and fragment-based drug design. With the rise of computational chemistry and AI-driven drug discovery, CAS No. 1115922-99-0 has gained attention as a reference molecule for virtual screening and molecular docking studies.

From a commercial perspective, tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate is available in high purity grades, catering to the stringent requirements of pharmaceutical R&D. Suppliers often highlight its low impurity profile and batch-to-batch consistency, which are crucial for reproducible results. The compound's CAS No. 1115922-99-0 is also listed in regulatory databases, ensuring compliance with international safety and quality standards.

In summary, tert-butyl 4-[1-(6-phenoxypyrimidin-4-yl)piperidine-4-carbonyl]piperazine-1-carboxylate (CAS No. 1115922-99-0) represents a cutting-edge tool in modern drug discovery. Its multifaceted applications, from kinase inhibition to CNS targeting, underscore its value in advancing therapeutic innovations. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and shaping the future of precision medicine.